2-Benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate

• Molecular Formula: C17H20N2O4
• Molecular Weight: 316.35 g/mol
• IUPAC Name: 2-O-benzyl 5-O-methyl 5-amino-1,3,4,6-tetrahydrocyclopenta[c]pyrrole-2,5-dicarboxylate
• InChI: InChI=1S/C17H20N2O4/c1-22-15(20)17(18)7-13-9-19(10-14(13)8-17)16(21)23-11-12-5-3-2-4-6-12/h2-6H,7-11,18H2,1H3
• InChI Key: KFKDATBRRMKIBY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CC2=C(C1)CN(C2)C(=O)OCC3=CC=CC=C3)N

Description

Bicyclic Core Architecture Analysis: Cyclopenta[c]pyrrole Scaffold Topology

The cyclopenta[c]pyrrole core consists of a five-membered cyclopentane ring fused to a pyrrolidine moiety, forming a rigid bicyclic system. X-ray diffraction studies of analogous compounds reveal a cis-fused junction between the rings, with bond lengths and angles consistent with partial conjugation between the pyrrolidine nitrogen and adjacent carbonyl groups. The cyclopentane ring adopts an envelope conformation, while the pyrrolidine ring exhibits slight puckering to alleviate steric strain (Table 1).

Table 1: Key structural parameters of the cyclopenta[c]pyrrole core

Parameter	Value	Method	Source
C2-N1 bond length	1.47 Å	X-ray
C5-C6 bond length	1.54 Å	X-ray
Dihedral angle (N1-C2-C3)	112.3°	DFT
Ring puckering amplitude	0.32 Å (cyclopentane)	X-ray

The fused ring system creates a chiral environment that influences molecular recognition. Nuclear Overhauser effect (NOE) correlations in related structures confirm proximal spatial relationships between the 2-benzyloxycarbonyl group and the pyrrolidine hydrogen atoms, suggesting restricted rotation about the C2-O bond.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate typically involves multi-step organic reactions. One common method starts with the preparation of the cyclopenta[c]pyrrole core, followed by functionalization to introduce the benzyl, methyl, and amino groups. The reaction conditions often require the use of specific catalysts and solvents to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, cost-effectiveness, and safety. This could include the use of continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

2-Benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, providing a pathway to synthesize derivatives.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate and chromium trioxide.

Reduction: Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nucleophiles under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

2-Benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structure and reactivity.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism by which 2-Benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate exerts its effects depends on its application. In medicinal chemistry, it may interact with specific molecular targets, such as enzymes or receptors, to modulate biological pathways. The exact mechanism would involve binding to these targets and altering their activity, leading to the desired therapeutic effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with three analogs from the evidence, focusing on structural features, physicochemical properties, and functional implications.

Table 1: Structural and Molecular Comparison

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
2-Benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate (Target)	Cyclopenta[c]pyrrole	2-Benzyl ester, 5-methyl ester, 5-amino	Not explicitly stated	Estimated ~325*	Potential solubility from polar amino group; benzyl may enhance lipophilicity
(3aR,5S,6aS)-5-(Aminomethyl)-octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate	Octahydrocyclopenta[c]pyrrole	2-tert-butyl ester, 5-methyl ester, 5-aminomethyl	C15H26N2O4	298.39	High stability due to tert-butyl; aminomethyl may improve bioavailability
5-Ethyl 2-methyl pyrrolidine-2,5-dicarboxylate derivative	Pyrrolidine	4-(4-(tert-butyl)phenyl), 3,3-dicyano, 2-(2-methoxy-2-oxoethyl)	Not explicitly stated	Not stated	High polarity (dicyano); tert-butyl phenyl enhances steric bulk
5-tert-butyl 2-ethyl thiazolo[5,4-c]pyridine-2,5(4H)-dicarboxylate	Thiazolo[5,4-c]pyridine	5-tert-butyl ester, 2-ethyl ester	Not explicitly stated	Not stated	Thiazole core may confer antimicrobial activity; tert-butyl increases lipophilicity

*Estimated based on benzyl (C7H7O2), methyl ester (COOCH3), and cyclopenta[c]pyrrole core.

Functional Group Analysis

• Target Compound: The benzyl ester introduces aromaticity and lipophilicity, while the methyl ester and amino group enhance polarity. This balance may optimize membrane permeability in drug design .
• Analog : The tert-butyl ester provides superior hydrolytic stability compared to benzyl, favoring prolonged activity in biological systems. The aminomethyl group offers a secondary amine for salt formation, improving aqueous solubility .
• The tert-butyl phenyl group adds steric hindrance, possibly reducing metabolic degradation .
• Analog : The thiazole core introduces sulfur-based electronics, which may enhance binding to metal ions or biological targets like kinases. The tert-butyl and ethyl esters create a lipophilic profile suitable for hydrophobic environments .

Biological Activity

2-Benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate is a complex organic compound featuring a bicyclic structure with significant biological activity. Its unique chemical composition includes two nitrogen atoms and four oxygen atoms, which contribute to its diverse applications in medicinal chemistry and material science. This article delves into the biological activities associated with this compound, supported by data tables and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-Benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate is $C_{16}H_{18}N_{2}O_{4}$. The presence of the benzyl and amino groups enhances its potential for various biological interactions.

Biological Activity Overview

Research indicates that compounds with similar structural frameworks exhibit a range of biological activities including antimicrobial, anticancer, and neuroprotective effects. The specific biological activities of 2-Benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate can be summarized as follows:

• Antimicrobial Activity : Similar compounds have shown effectiveness against various microbial strains.
• Anticancer Properties : Structural analogs have been investigated for their ability to inhibit cancer cell proliferation.
• Neuroprotective Effects : Certain derivatives have demonstrated potential in protecting neuronal cells from damage.

The biological activity of this compound is primarily mediated through its interaction with specific biological targets. Molecular docking studies have been employed to assess binding affinities with various receptors. For instance:

• Tyrosine Kinase Inhibition : Compounds structurally related to this cyclopenta[c]pyrrole derivative have been shown to inhibit growth factor receptors such as EGFR and VEGFR2. These interactions are crucial for developing targeted cancer therapies .
• Membrane Interactions : Studies indicate that these compounds may intercalate into lipid bilayers, affecting membrane integrity and function .

Case Studies and Research Findings

Several studies have explored the biological activities of related compounds:

• Anticancer Activity :
  • A study on pyrrole derivatives revealed that specific modifications in side groups significantly influenced their antiproliferative activity against colon cancer cell lines (GI50 values ranging from $1.0\times 10^{-8}M$ to $1.6\times 10^{-8}M$) .

  Compound Name	Structure Type	Notable Activity
  Ethyl 3-methyl-1-benzyl-1H-pyrrole-2-carboxylate	Pyrrole derivative	Antimicrobial
  Methyl 1-benzyl-5-methyl-2-pyrazole-3-carboxylate	Pyrazole derivative	Anticancer
  Diethyl (3aR)-6a-hydroxy-1-(methoxycarbonyl)amino-pyrrole	Tetra-substituted pyrrole	Neuroprotective

• Molecular Docking Studies :
  • Research utilizing molecular docking techniques demonstrated that certain derivatives could form stable complexes with ATP-binding domains of growth factor receptors. This stability suggests a promising avenue for drug development targeting these pathways .

Q & A

Q. Table 1: Comparison of Synthetic Methods

Method	Solvent System	Catalyst	Yield (%)	Key Observations
A	Methanol/HCl	HCl	42	Faster precipitation at lower temps
B	Diethyl ether → Methanol	Br₂/HCl	31	Requires careful bromine stoichiometry

Advanced Research Question: How can researchers optimize low yields in cyclopenta[c]pyrrole dicarboxylate synthesis?

Methodological Answer:
Low yields often stem from incomplete cyclization or side reactions. Strategies include:

• Solvent optimization : Polar aprotic solvents (e.g., DMF) may enhance cyclization efficiency compared to methanol .
• Catalyst screening : Substituting HCl with Lewis acids (e.g., ZnCl₂) could improve reaction kinetics.
• Temperature gradients : Gradual heating (e.g., 50°C → 70°C) minimizes thermal degradation of intermediates .

Basic Research Question: What characterization techniques are critical for validating cyclopenta[c]pyrrole derivatives?

Methodological Answer:

• 1H/13C NMR : Assign peaks for benzyl (δ 7.23–7.44 ppm), methyl ester (δ 3.57 ppm), and amine protons (δ 9.06 ppm) .
• HRMS : Confirm molecular ions (e.g., [M+H]+ at m/z 615.6908 for C₃₅H₃₈N₂O₈) .
• FTIR : Identify carbonyl stretches (~1700 cm⁻¹) and amine N–H bends (~1600 cm⁻¹) .

Advanced Research Question: How can researchers resolve contradictions in spectral data for amino-substituted pyrrole derivatives?

Methodological Answer:

• X-ray crystallography : Use single-crystal diffraction (e.g., APEX2/SAINT-Plus systems) to resolve ambiguities in NMR assignments, particularly for stereochemistry .
• Dynamic NMR : Analyze temperature-dependent spectra to detect conformational exchange in amine groups .
• Isotopic labeling : 15N-labeled analogs clarify nitrogen environments in complex spectra .

Advanced Research Question: How can computational tools predict the structural and electronic properties of this compound?

Methodological Answer:

• DFT calculations : Optimize geometry using B3LYP/6-31G* to predict bond angles/energies. Compare with crystallographic data (e.g., PubChem entries for hexahydrocyclopenta[c]pyrrolones) .
• Molecular docking : Simulate interactions with biological targets (e.g., enzymes) using AutoDock Vina, guided by structural analogs with known bioactivity .

Advanced Research Question: How to design structure-activity relationship (SAR) studies for amino-cyclopenta[c]pyrrole derivatives?

Methodological Answer:

• Core modifications : Synthesize analogs with varied substituents (e.g., halogens, hydroxyl groups) at the 5-amino position .
• Bioassay integration : Test cytotoxicity (MTT assay) and enzyme inhibition (e.g., kinase assays) to correlate substituent effects with activity .
• Data-driven SAR : Use principal component analysis (PCA) to link physicochemical descriptors (logP, H-bond donors) to bioactivity .

Basic Research Question: What safety protocols are essential when handling amino and ester-functionalized pyrrole derivatives?

Methodological Answer:

• Amino group hazards : Use fume hoods and PPE (gloves, goggles) to prevent inhalation/contact irritation.
• Ester stability : Store under inert gas (N₂/Ar) at –20°C to prevent hydrolysis .
• Waste disposal : Neutralize acidic byproducts (e.g., HCl) before disposal .

Advanced Research Question: How can researchers ensure reproducibility in multi-step syntheses of this compound?

Methodological Answer:

• In-line monitoring : Use ReactIR to track intermediate formation in real time .
• Batch consistency : Standardize reaction scales (e.g., ≤10 mmol) and purification protocols (e.g., recrystallization in hot water) .
• Collaborative validation : Share synthetic protocols with independent labs for cross-verification .

Advanced Research Question: What interdisciplinary approaches enhance the study of this compound's pharmacological potential?

Methodological Answer:

• Chemoinformatics : Build QSAR models using PubChem bioactivity data for related bicyclic pyrroles .
• Metabolomics : Use LC-MS to identify metabolic stability and degradation pathways in hepatic microsomes .
• Hybrid methods : Combine synthetic chemistry with CRISPR screening to identify novel biological targets .

Basic Research Question: What are the key challenges in scaling up laboratory-scale syntheses of this compound?

Methodological Answer:

• Purification bottlenecks : Replace column chromatography with solvent-dependent crystallization (e.g., methanol/water mixtures) .
• Exothermicity control : Implement jacketed reactors with precise temperature modulation for bromine-mediated steps .
• Yield-loss analysis : Use LC-MS to identify and quantify side products (e.g., over-oxidized species) .